Cas no 840493-96-1 (N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER)

N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER structure
840493-96-1 structure
Product Name:N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER
CAS No:840493-96-1
MF:C13H19BrN2O4S
MW:379.269961595535
CID:1819302
PubChem ID:11234324
Update Time:2025-04-21

N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID BIS-1,1-DIMETHYLETHYL ESTER
    • N-(5-BROMOTHIAZOL-2-YL)ZAZBIS(BISCARBONIC ACID) BIS-1,1-DIMETHYLETHYL ESTER
    • tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
    • TERT-BUTYL N-(5-BROMO-1,3-THIAZOL-2-YL)-N-(TERT-BUTOXYCARBONYL)CARBAMATE
    • AKOS015963568
    • tert-butyl N-(5-bromo-1,3-thiazol-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
    • 840493-96-1
    • SCHEMBL20468298
    • tert-Butyl (5-bromothiazol-2-yl)(tert-butoxycarbonyl)carbamate
    • AB49315
    • MDL: MFCD09030227
    • Inchi: 1S/C13H19BrN2O4S/c1-12(2,3)19-10(17)16(9-15-7-8(14)21-9)11(18)20-13(4,5)6/h7H,1-6H3
    • InChI Key: FWKLAIAXXQEGDY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 378.02489g/mol
  • Monoisotopic Mass: 378.02489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 97Ų
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